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Compound of Interest

Compound Name: CBZ-S-Phenyl-L-Cysteine

Cat. No.: B019064 Get Quote

For laboratory professionals engaged in drug development and scientific research, the safe

handling of chemical compounds is paramount. This guide provides essential safety and

logistical information for managing CBZ-S-Phenyl-L-Cysteine in a laboratory setting. The

following procedures for personal protective equipment (PPE), operational handling, and

disposal are designed to ensure a safe environment and maintain the integrity of your

research.

Personal Protective Equipment (PPE)
When handling CBZ-S-Phenyl-L-Cysteine, a comprehensive approach to personal protection

is crucial to prevent exposure. The following table summarizes the recommended PPE.
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Body Part
Personal Protective
Equipment

Specifications and
Standards

Eyes/Face

Safety glasses with side

shields or chemical safety

goggles.

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[1]

Skin

Chemical-resistant gloves

(e.g., nitrile rubber) and a lab

coat or other protective

clothing.

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[1]

Respiratory

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is recommended if

dust is generated.

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z82 requirements or European

Standard EN 149 must be

followed whenever workplace

conditions warrant a

respirator's use.[1]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational protocol is essential for minimizing risks during the handling of

CBZ-S-Phenyl-L-Cysteine.

Preparation:

Ensure that the work area is well-ventilated.

Verify that an eyewash station and safety shower are readily accessible.

Don all required PPE as outlined in the table above.

Handling the Compound:
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Handle the solid material in a chemical fume hood to minimize inhalation of any dust.

Avoid direct contact with the skin and eyes.[1]

Use appropriate tools (e.g., spatulas, weighing paper) to handle the powder.

Keep the container tightly closed when not in use to prevent contamination and exposure.

In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation develops.

Inhalation: Move the exposed individual to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.

Ingestion: Do not induce vomiting. Wash out the mouth with water and give plenty of water

to drink. Seek immediate medical attention.

Disposal Plan
Proper disposal of CBZ-S-Phenyl-L-Cysteine and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.

Chemical Waste: Dispose of unused or waste CBZ-S-Phenyl-L-Cysteine in accordance with

all applicable federal, state, and local environmental regulations.[2] It should be treated as

chemical waste and disposed of through a licensed waste disposal company.

Contaminated Materials: Any materials that have come into contact with the compound, such

as gloves, weighing paper, and pipette tips, should be considered contaminated. These

materials must be disposed of as chemical waste.

Containers: Do not reuse empty containers. Dispose of empty containers in the same

manner as the chemical waste.
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Experimental Workflow for Handling CBZ-S-Phenyl-
L-Cysteine
The following diagram illustrates the standard workflow for safely handling CBZ-S-Phenyl-L-
Cysteine in a laboratory setting.
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1. Preparation Phase

2. Handling Phase

3. Post-Handling Phase

Safety Measures

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Well-Ventilated Workspace
(Chemical Fume Hood)

Weigh Compound in Fume Hood

Proceed when ready

Transfer Compound to Reaction Vessel

Clean Workspace and Equipment

After experiment

Dispose of Waste and Contaminated Materials

Consult Safety Data Sheet (SDS)

Know Location of Eyewash/Shower

Click to download full resolution via product page

Workflow for Handling CBZ-S-Phenyl-L-Cysteine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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